Cas no 749829-86-5 ((5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE)

• Product Name: (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE
• CAS No: 749829-86-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5580650
• PubChem ID: 16643026
• Update Time: 2025-06-09

(5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE Chemical and Physical Properties

Names and Identifiers

• (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE
• 2H-1-Benzopyran-4-amine, 3,4-dihydro-5,7-dimethyl-
• 5,7-Dimethylchroman-4-amine
• 5,7-Dimethyl-chroman-4-ylamine
• 749829-86-5
• AKOS002674530
• Y12130

• Inchi： 1S/C11H15NO/c1-7-5-8(2)11-9(12)3-4-13-10(11)6-7/h5-6,9H,3-4,12H2,1-2H3
• InChI Key： HHODEWZJKOQGAK-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C)=CC(C)=CC1=2)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE

Research Brief on (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE (CAS: 749829-86-5): Recent Advances and Applications

In recent years, (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE (CAS: 749829-86-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chromene-derived amine has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The compound's molecular framework, characterized by a dihydrochromene core with amine functionality, makes it a versatile scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, achieving higher yields and purity compared to previous methods. The study highlighted the importance of the 5,7-dimethyl substitution pattern in modulating the compound's bioavailability and metabolic stability.

Pharmacological investigations have revealed that (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro studies demonstrated its selective binding affinity for certain G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorders. Particularly interesting is its interaction with serotonin receptors, where it shows subtype-specific modulation that could be exploited for developing novel antidepressants or anxiolytics.

The compound's potential in oncology research has also been explored. A 2024 study published in Bioorganic & Medicinal Chemistry Letters identified (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE derivatives as inhibitors of key enzymes involved in cancer cell proliferation. The research team observed significant antiproliferative effects against several cancer cell lines, with structure-activity relationship (SAR) studies providing valuable insights for further optimization.

From a drug development perspective, the pharmacokinetic profile of (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE has been systematically evaluated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable characteristics, including good oral bioavailability and acceptable metabolic stability across species. These findings support its potential as a lead compound for further preclinical development.

Current research directions include exploring the compound's potential in combination therapies and investigating its effects on emerging biological targets. The unique chemical structure of (5,7-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE continues to inspire novel synthetic approaches and therapeutic applications, making it a compound of sustained interest in the chemical biology and pharmaceutical research communities.